Cas no 1092578-43-2 (Tofacitinib impurity T)

• Product Name: Tofacitinib impurity T
• CAS No: 1092578-43-2
• MF: C₁₆H₂₀N₆O
• MW: 312.369602203369
• CID: 3163297
• PubChem ID: 91810739
• Update Time: 2025-04-21

Tofacitinib impurity T Chemical and Physical Properties

Names and Identifiers

• Tofacitinib impurity T
• 2-cyano-N-methyl-N-((3R,4R)-4-methyl-1-(7H-pyrrolo[2,3-d] pyrimidin-4-yl)piperidin-3-yl)acetamide
• CS-0164248
• 2-cyano-N-methyl-N-((3R,4R)-4-methyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl)acetamide
• 2-cyano-N-methyl-N-((3R,4R)-4-methyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl)acetamide (Tofacitinib Impurity pound(c)
• Tofacitinib Impurity 23
• 1092578-43-2

• Inchi： 1S/C16H20N6O/c1-11-5-8-22(9-13(11)21(2)14(23)3-6-17)16-12-4-7-18-15(12)19-10-20-16/h4,7,10-11,13H,3,5,8-9H2,1-2H3,(H,18,19,20)/t11-,13+/m1/s1
• InChI Key： OIWWCVOSVGSCLY-YPMHNXCESA-N
• SMILES： O=C(CC#N)N(C)[C@H]1CN(C2C3C=CNC=3N=CN=2)CC[C@H]1C

Computed Properties

• Exact Mass: 312.16985928Da
• Monoisotopic Mass: 312.16985928Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.9Ų

Tofacitinib impurity T Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature